Cas no 106-72-9 (2,6-Dimethylhept-5-enal)

2,6-Dimethylhept-5-enal Properties

Names and Identifiers

• 2,6-Dimethylhept-5-enal
• Dimethylheptenal
• melonal
• 2,6-Dimethyl-5-heptenal
• 2,5-DIMETHOXYBENZYL CHLORIDE
• 2,6-dimethyl-5-hepten-1-al
• 2,6-dimethyl-5-heptena
• 2,6-dimethylhept
• 2,6-Dimethylhept-5-en-1-al
• ELANAL
• FEMA 2389
• Melon aldehyde,Melonal
• MELONAL,NATURAL
• Melon aldehyde
• 2,6-Dimethyl-2-hepten-7-al
• MELONYL
• nsc78450
• ai3-33278
• 2,6-dimethylhept-
• MELONAL, NATURAL
• Melonal
• +Expand

• MDL： MFCD00006981
• InChIKey： YGFGZTXGYTUXBA-UHFFFAOYSA-N
• Inchi： 1S/C9H16O/c1-8(2)5-4-6-9(3)7-10/h5,7,9H,4,6H2,1-3H3
• SMILES： CC(=CCCC(C)C=O)C

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 140.12
• Heavy Atom Count: 10
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.56780
• PSA: 17.07000
• Refractive Index: n20/D 1.444(lit.)
• Water Partition Coefficient: Soluble in alcohol, paraffin oil. Insoluble in water.
• Boiling Point: 116-124 °C/100 mmHg(lit.)
• Melting Point: -23
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• FEMA: 2389
• Color/Form: Light yellow to yellow oily liquid with strong fresh melon like fragrance.
• Solubility: Soluble in ethanol, propylene glycol and non-volatile oil, insoluble in glycerol and water.
• Sensitiveness: Air Sensitive
• Density: 0.879 g/mL at 25 °C

2,6-Dimethylhept-5-enal Security Information

• Symbol: GHS07
• RTECS：MJ8797000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1987
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

2,6-Dimethylhept-5-enal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances Essential Oils